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Compound of Interest

Compound Name: Tricarballylic acid

Cat. No.: B186502

Essential safety protocols and logistical plans for the proper handling and disposal of
Tricarballylic acid are critical for ensuring a safe laboratory environment. This guide provides
immediate, procedural steps for researchers, scientists, and drug development professionals to
minimize risks and manage this chemical effectively.

Tricarballylic acid is a weak acid that is stable under normal conditions and is water-soluble.
[1] While not combustible, it is classified as a hazardous chemical that can cause skin and
serious eye irritation, and may also lead to respiratory irritation.[2][3][4] Ingestion, inhalation, or
skin contact may result in irritation.[1][4] Therefore, adherence to strict safety measures is

paramount.

Personal Protective Equipment (PPE)

The following table summarizes the necessary personal protective equipment for handling
Tricarballylic acid, ensuring comprehensive protection.
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Body Part PPE Recommendation Standard

Tight-sealing safety goggles or  OSHA 29 CFR 1910.133 or

Eyes/Face )
a face shield. European Standard EN166.[3]

Ski Protective gloves and Regulation (EU) 2016/425 and
in
appropriate protective clothing.  the standard EN 374.[2]

A NIOSH/MSHA-approved
respirator, such as a P3 or N95
) dust mask, should be used if
Respiratory o NIOSH (US) or CEN (EU).[2]
exposure limits are exceeded

or irritation is experienced.[1]

[2]5](6]

Operational Plan: Handling and Storage

Proper handling and storage are crucial to prevent accidents and maintain the integrity of the
chemical.

Handling:

» Ensure adequate ventilation in the work area, utilizing local exhaust ventilation where
possible.[3][5]

e Avoid the formation of dust during handling.[3][4][5]
e Prevent contact with skin, eyes, and clothing.[3][5]
e Do not breathe in dust, fumes, gas, mist, vapors, or spray.[5]

e Practice good industrial hygiene, including washing hands before breaks and immediately
after handling the product.[3] Do not eat, drink, or smoke in the handling area.[7]

Storage:
e Store in a cool, dry, and well-ventilated area.[2][3]

o Keep containers tightly closed and properly labeled.[2][5]
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o Store at room temperature.[5]

Spill and Disposal Plan

In the event of a spill or for routine disposal, the following procedures must be followed.

Spill Response:

Evacuate: Keep unnecessary personnel away from the spill area.[5]
e Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent further leakage or spillage if it is safe to do so. Cover powder spills with a
plastic sheet or tarp to minimize the spread of dust.[5]

o Clean-up: Wearing appropriate PPE, mechanically take up the spilled material and place it in
suitable, labeled containers for disposal.[5] Avoid creating dust.[5] After the material has
been collected, clean the contaminated surface thoroughly and flush the area with water.[5]

Disposal:

» Dispose of Tricarballylic acid and its containers in accordance with all applicable local,
state, and federal regulations.[8]

e Do not allow the chemical to enter drains, sewers, or waterways.[5]

 |tis recommended to dispose of the contents and container at an approved waste disposal
plant.[7]

Workflow for Handling Tricarballylic Acid

The following diagram illustrates the standard workflow for safely handling Tricarballylic acid
in a laboratory setting.
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Workflow for Safe Handling of Tricarballylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tricarballylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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